Dimethyl 2-prop-2-enoxypropanedioate

• IUPAC Name: dimethyl 2-prop-2-enoxypropanedioate
• InChI: InChI=1S/C8H12O5/c1-4-5-13-6(7(9)11-2)8(10)12-3/h4,6H,1,5H2,2-3H3
• InChI Key: MMINQWWOTONABG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C(=O)OC)OCC=C
• Molecular Formula: C8H12O5
• Molecular Weight: 188.18 g/mol
• CAS No.: 35621-67-1

Description

Dimethyl 2-prop-2-enoxypropanedioate is a useful research compound. Its molecular formula is C8H12O5 and its molecular weight is 188.179. The purity is usually 95%.
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Scientific Research Applications

Material Science and Polymer Research

In material science, Dimethyl 2-prop-2-enoxypropanedioate has found applications in the development of flame-retardant materials. A study by Jiang et al. (2019) demonstrated the synthesis of a novel phosphorus-containing siloxane compound using this compound, which was applied to cotton fabrics to enhance flame retardancy. The treated fabrics exhibited significant improvements in limiting oxygen index values and thermal stability, highlighting the compound's potential in creating safer and more durable textile materials (Jiang et al., 2019).

Chemical Synthesis and Catalysis

In the realm of chemical synthesis, the compound plays a critical role in catalytic processes and the preparation of esters. Radin et al. (1960) explored its use in the preparation of methyl esters, revealing how this compound acts as a water scavenger in esterification reactions, thereby simplifying and speeding up the synthesis process (Radin et al., 1960). Moreover, Kollár et al. (1987) detailed its involvement in the asymmetric hydroformylation of unsaturated esters, producing compounds with significant enantiomeric excess, which is crucial for the development of chiral pharmaceuticals and fine chemicals (Kollár et al., 1987).

Biological Systems and Cryopreservation

This compound's applications extend into biological research, particularly in cryopreservation techniques. Boutron and Kaufmann (1979) studied its role in enhancing the stability of the amorphous state in aqueous solutions, suggesting its potential as a superior cryoprotectant for biological specimens, due to its ability to maintain the viability and integrity of cells and tissues at ultra-low temperatures (Boutron & Kaufmann, 1979).